Cas no 1806969-18-5 (6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine
• CAS No: 1806969-18-5
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4882793
• Update Time: 2025-05-23

6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

• Inchi： 1S/C8H9F3N2O/c1-14-7-5(9)2-4(3-12)13-6(7)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： HKTRZJRSIUYIRC-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=NC(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine, identified by the CAS number 1806969-18-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine is characterized by a pyridine ring substituted with multiple functional groups, including an aminomethyl group at position 6, a difluoromethyl group at position 2, a fluoro group at position 4, and a methoxy group at position 3. These substituents contribute to the compound's electronic properties, making it an interesting candidate for exploring reactivity in organic synthesis and drug design.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules, particularly those with antiviral and anticancer properties. The presence of electron-withdrawing groups like fluoro and difluoromethyl substituents enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic substitutions and electrophilic aromatic substitutions.

In terms of synthesis, 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine can be prepared through a multi-step process involving Friedel-Crafts alkylation, nucleophilic aromatic substitution, and subsequent functionalization steps. The optimization of these steps has been a focus of recent research efforts to improve yield and purity, ensuring scalability for potential industrial applications.

The compound's pharmacokinetic properties have also been studied extensively. Preclinical data suggest that it exhibits favorable absorption and bioavailability profiles, making it a promising candidate for drug delivery systems. Additionally, its ability to act as a chelating agent has opened avenues for its application in metalloenzyme inhibition studies.

From an environmental standpoint, the biodegradability and ecotoxicological effects of 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine have been evaluated under controlled laboratory conditions. These studies aim to assess its potential impact on aquatic ecosystems and guide responsible handling during industrial processes.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine represents a valuable addition to the arsenal of advanced chemical compounds with diverse applications across multiple disciplines. Its structural versatility and promising biological activities underscore the need for continued research to fully unlock its potential in both academic and industrial settings.